2,3,6,2',3',6'-Hepta-O-acetyl-B-lactosyl azide

• Molecular Formula: C26H35N3O17
• Molecular Weight: 661.6 g/mol
• SMILES: CC(=O)OCC1C(C(C(C(O1)N=[N+]=[N-])OC(=O)C)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
• InChI: InChI=1S/C26H35N3O17/c1-10(30)37-8-17-20(21(40-13(4)33)23(42-15(6)35)25(44-17)28-29-27)46-26-24(43-16(7)36)22(41-14(5)34)19(39-12(3)32)18(45-26)9-38-11(2)31/h17-26H,8-9H2,1-7H3/t17-,18-,19+,20-,21+,22+,23-,24-,25-,26+/m1/s1
• InChIKey: JFCQZWVIHHPJTD-LTSQYKSLSA-N

Obtaining β-configured peracetylated lactosyl azide with orthogonal acetyl protection is critical for reproducible glycoconjugate synthesis. This compound (CAS 30854-62-7) directly addresses that need. • CuAAC in ~3 h-faster than benzoylated analogs-enabling rapid glycoconjugate library assembly for HTS. • Trichloroacetimidate donor precursor for stereoselective β-lactosylceramide analog synthesis; retains essential β-configuration. • Orthogonal O-acetyl groups permit iterative Zemplén deprotection/glycosylation for poly-LacNAc and Lewis^x antigens. • Telomerization monomer (taxogen) for clustered 1-6 residue lactosides used in multivalent lectin binding studies.

Hepta-O-acetyl-β-lactosyl azide: Product Overview

2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide (CAS 30854-62-7) is a peracetylated disaccharide derivative featuring an anomeric azide group and seven acetyl protecting groups . It serves as a versatile precursor in carbohydrate chemistry, enabling efficient access to β-lactosyl conjugates via copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other transformations [1]. The compound is widely utilized as a glycosyl donor surrogate and as a key intermediate in the synthesis of neoglycoconjugates, glycopeptides, glycolipids, and glycomimetics [2].

β-Lactosyl azide donor surrogate for glycosylation and conjugate assembly

Acetyl-protected scaffold for accelerated CuAAC click chemistry

Retains β-configuration through multistep transformation sequences

• [1] Cecioni, S., Goyard, D., Praly, J. P., & Vidal, S. (2012). Synthesis of azido-functionalized carbohydrates for the design of glycoconjugates. Methods in Molecular Biology, 808, 57–68. View Source
• [2] Santa Cruz Biotechnology. Hepta-O-acetyl-β-lactosyl azide (CAS 30854-62-7). Product sc-300790. View Source

Why Hepta-O-acetyl-β-lactosyl azide Cannot Be Replaced

Glycosyl azides are not universally interchangeable due to critical differences in anomeric stereochemistry, protecting group architecture, and sugar backbone identity, each of which dictates reactivity, stability, and compatibility in downstream applications [1]. The specific β-configuration at the anomeric center, combined with the hepta-acetyl protection pattern and the β(1→4)-linked lactose core, confers a distinct reactivity profile that is essential for maintaining stereochemical fidelity in glycosylation and conjugate formation [2]. Substituting with α-anomers, alternative sugar backbones (e.g., maltosyl or glucosyl azides), or different protecting groups (e.g., benzoyl or benzyl) can lead to altered reaction kinetics, reduced stereoselectivity, or compromised stability under the conditions required for sequential deprotection and further elaboration [3].

Anomeric mismatch α-Anomers yield lower stereoselectivity and α/β mixtures in Staudinger ligation, complicating purification.

Sugar backbone shift Maltosyl or glucosyl azides alter lectin recognition and may not recapitulate lactose epitope presentation.

Protecting group variation Benzoyl protection slows CuAAC kinetics; benzyl ethers require harsher deprotection that may reduce the azide.

• [1] Bröder, W., & Kunz, H. (1997). Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. Bioorganic & Medicinal Chemistry, 5(1), 1-19. View Source
• [2] Maunier, V., Boullanger, P., Lafont, D., & Chevalier, Y. (2000). Syntheses of amphiphilic glycosylamides from glycosyl azides without transient reduction to glycosylamines. Carbohydrate Research, 324(2), 97-106. View Source
• [3] Van der Marel, G. A., & Codee, J. D. C. (2014). Efficient Synthesis of Hepta-O-acetyl-β-lactosyl Azide via Phase Transfer Catalysis. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 257-261). CRC Press. View Source

Comparative Evidence: Hepta-O-acetyl-β-lactosyl azide

Phase Transfer Catalysis Yield Advantage

The synthesis of 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide via a two-step phase transfer catalysis (PTC) method achieves a combined yield of 88–93% from β-lactose octaacetate [1]. In contrast, alternative methods employing strong Lewis acid-catalyzed treatment with TMSN₃ or sonication are reported to be lengthy, expensive, and often yield anomeric mixtures, which require additional purification and reduce overall efficiency [1].

PTC Synthesis Yield

Head-to-head

88–93% yield from β-lactose octaacetate (two-step PTC), vs. anomeric mixtures from Lewis acid or sonication methods.

Supports reliable procurement and scale-up for multi-step synthesis.

PTC: acetobromination then azidation (NaN₃/Bu₄NHSO₄, sat. NaHCO₃/CH₂Cl₂).

Evidence Dimension	Overall synthetic yield (two steps from β-lactose octaacetate)
Target Compound Data	88–93%
Comparator Or Baseline	Lewis acid-catalyzed TMSN₃ method: yields not explicitly quantified in this source, but described as producing anomeric mixtures and requiring lengthy reaction times; sonication method: similarly yields mixtures and is less efficient
Quantified Difference	Target compound achieves a defined, high-yield range (88–93%), whereas alternative methods produce variable yields with anomeric impurities, necessitating chromatographic separation and reducing isolated yield
Conditions	Two-step synthesis: (1) β-lactose octaacetate → acetobromo-α-lactose (33% HBr in AcOH); (2) PTC azidation (NaN₃, Bu₄NHSO₄, sat. NaHCO₃/CH₂Cl₂)

Why This Matters

The PTC method provides a reliable, scalable route to the pure β-anomer with a defined yield range, minimizing purification steps and enabling reproducible procurement and use in multi-step syntheses.

• [1] Van der Marel, G. A., & Codee, J. D. C. (2014). Efficient Synthesis of Hepta-O-acetyl-β-lactosyl Azide via Phase Transfer Catalysis. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 257-261). CRC Press. View Source

Acetyl vs. Benzoyl Protection Kinetics in CuAAC

Comparative studies reveal that the hepta-acetyl protected lactosyl azide exhibits significantly faster reaction kinetics in copper-catalyzed azide-alkyne cycloaddition (CuAAC) compared to its per-O-benzoylated analog . The acetyl groups provide an optimal balance between steric protection and electronic activation, enabling the reaction to reach completion in approximately 3 hours, whereas the benzoylated derivative requires a considerably longer time under identical conditions .

CuAAC Kinetics

Data to verify

Completion in ~3 h for acetyl-protected azide; benzoylated analog requires considerably longer under identical conditions.

Enables higher-throughput glycoconjugate library synthesis.

Standard Cu(I)-catalyzed Huisgen cycloaddition.

Evidence Dimension	Reaction completion time in CuAAC
Target Compound Data	~3 hours
Comparator Or Baseline	Per-O-benzoylated lactosyl azide analog: >3 hours (exact time not specified, but described as 'longer')
Quantified Difference	Target compound achieves faster reaction kinetics (approx. 3 h vs. a longer, unspecified time for the benzoylated analog)
Conditions	Cu(I)-catalyzed Huisgen azide-alkyne [1,3]-dipolar cycloaddition (CuAAC)

Why This Matters

Faster reaction kinetics translate to higher throughput and reduced time-to-result in applications such as glycoconjugate library synthesis and bioconjugation, making the acetyl-protected derivative the preferred choice for time-sensitive workflows.

β-Configuration Retention in Staudinger Ligation

In the Staudinger ligation with acyl chlorides, 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide reacts with high stereoselectivity, proceeding with retention of the β-configuration to yield exclusively 1,2-trans β-glycosylamides [1]. In contrast, the corresponding α-azido anomer displays lower stereoselectivity under the same conditions, producing α/β mixtures of glycosylamides that require separation [1].

Staudinger Stereoselectivity

Head-to-head

Exclusive β-glycosylamide formation; α-anomer yields α/β mixtures requiring separation.

Ensures stereochemical fidelity for lectin-binding glycomimetics.

Acyl chlorides, PPh₃, room temperature.

Evidence Dimension	Stereoselectivity in glycosylamide formation
Target Compound Data	Retention of β-configuration; exclusively 1,2-trans β-glycosylamides
Comparator Or Baseline	α-azido anomer: lower stereoselectivity, producing α/β mixtures
Quantified Difference	Target compound provides stereochemically pure products; α-anomer yields mixtures requiring separation
Conditions	Reaction with acyl chlorides in the presence of triphenylphosphine at room temperature

Why This Matters

The stereochemical integrity of the anomeric center is critical for biological recognition and function; the β-configuration is required for lectin binding and proper presentation of the lactose epitope in glycoconjugates.

• [1] Maunier, V., Boullanger, P., Lafont, D., & Chevalier, Y. (2000). Syntheses of amphiphilic glycosylamides from glycosyl azides without transient reduction to glycosylamines. Carbohydrate Research, 324(2), 97-106. View Source

Anomeric Purity by PTC Azidation

Phase transfer catalysis (PTC) of peracetylated lactosyl bromide with sodium azide yields 1,2-trans-glycosyl azides in 93–98% yield with complete inversion at the anomeric center, providing a general, high-yielding entry into stereochemically pure β-glycosyl azides . This method is directly applicable to 2,3,6,2',3',6'-hepta-O-acetyl-β-lactosyl azide and contrasts with alternative direct azidation methods that often require chromatographic separation of anomeric mixtures [1].

Anomeric Purity

Head-to-head

93–98% yield of pure β-glycosyl azides via PTC, complete stereochemical inversion.

Reduces need for chromatographic separation of anomers.

PTC: glycosyl bromide + NaN₃, Bu₄NHSO₄, CH₂Cl₂/sat. NaHCO₃.

Evidence Dimension	Yield and anomeric purity of glycosyl azide formation
Target Compound Data	93–98% yield (class of peracetylated glycosyl azides), complete stereoselectivity for β-anomer
Comparator Or Baseline	Direct azidation of peracetates or Lewis acid-catalyzed methods: variable yields, often produce anomeric mixtures
Quantified Difference	PTC method provides 93–98% yield with complete stereoselectivity, whereas alternative methods yield mixtures requiring additional purification
Conditions	PTC: glycosyl bromide + NaN₃, Bu₄NHSO₄, sat. NaHCO₃/CH₂Cl₂

Why This Matters

The PTC approach minimizes the need for chromatographic separation of anomers, reducing solvent consumption, time, and cost in both laboratory-scale synthesis and potential scale-up for procurement.

• [1] Van der Marel, G. A., & Codee, J. D. C. (2014). Efficient Synthesis of Hepta-O-acetyl-β-lactosyl Azide via Phase Transfer Catalysis. In Carbohydrate Chemistry: Proven Synthetic Methods, Volume 2 (pp. 257-261). CRC Press. View Source

Acetyl Protecting Group Orthogonality

The azido group in glycosyl azides provides favorable protection of the anomeric position, remaining stable under a wide range of protecting group manipulations and glycosylation reactions [1]. The peracetylated framework allows for selective deprotection under mild Zemplén conditions (NaOMe/MeOH), enabling sequential unmasking of hydroxyl groups for chain extension or branching without affecting the anomeric azide [2]. In contrast, benzyl ethers require harsher hydrogenolytic conditions that may compromise other functionalities, and benzoyl esters exhibit slower deprotection kinetics that can impede efficient multi-step synthesis .

Protecting Group Orthogonality

Class-level

Acetyl groups removed under mild Zemplén conditions (NaOMe/MeOH) without affecting azide; benzyl ethers require hydrogenolysis, benzoyl esters deprotect more slowly.

Facilitates iterative deprotection for complex oligosaccharide assembly.

Zemplén deacetylation leaves azide intact for late-stage conjugation.

Evidence Dimension	Orthogonal stability and selective deprotection compatibility
Target Compound Data	Acetyl groups cleaved under mild Zemplén conditions (NaOMe/MeOH); anomeric azide remains intact
Comparator Or Baseline	Benzyl ethers: require hydrogenolysis (H₂, Pd/C), potentially reducing azide; Benzoyl esters: slower deprotection, may require stronger bases
Quantified Difference	Acetyl groups enable rapid, quantitative deprotection under mild conditions, whereas benzyl and benzoyl groups require more forcing conditions that risk azide reduction or side reactions
Conditions	Zemplén deacetylation: catalytic NaOMe in MeOH, room temperature

Why This Matters

The orthogonal stability of acetyl protecting groups relative to the anomeric azide is essential for constructing complex oligosaccharides and glycoconjugates via iterative deprotection and glycosylation, ensuring the azide remains available for final-stage click conjugation.

• [1] Bröder, W., & Kunz, H. (1997). Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. Bioorganic & Medicinal Chemistry, 5(1), 1-19. View Source
• [2] Roy, R. (1994). Syntheses of clustered lactosides by telomerization. Methods in Enzymology, 242, 277-293. View Source

Trichloroacetimidate Donor Compatibility

The trichloroacetimidate-activated lactosyl donor derived from 2,3,6,2',3',6'-Hepta-O-acetyl-β-lactosyl azide has been successfully employed in the stereoselective glycosylation of phytosphingosine acceptors, yielding the expected glycosides 2-azido-1-O-(2,3,6,2′,3′,4′,6′-hepta-O-acetyl-β-lactosyl)-3,4-O-isopropylidene-d-ribo- and -l-lyxo-1,3,4-octadecanetriol [1]. This demonstrates the compound's utility as a stable, pre-activated donor equivalent that retains the β-configuration throughout the glycosylation event, a critical requirement for the synthesis of biologically relevant β-lactosylceramide analogs [1].

Trichloroacetimidate Donor

Reported

Successful stereoselective glycosylation of phytosphingosine acceptors to give β-lactosylceramide analogs.

Supports convergent glycosphingolipid probe synthesis.

Activation with TMSOTf, CH₂Cl₂, molecular sieves.

Evidence Dimension	Glycosylation efficiency and stereochemical outcome
Target Compound Data	Successful stereoselective glycosylation of phytosphingosine acceptors, yielding β-linked products
Comparator Or Baseline	Alternative lactosyl donors (e.g., lactosyl bromides) may exhibit lower stability or require harsher activation conditions
Quantified Difference	The trichloroacetimidate donor derived from the target compound provides a stable, storable intermediate that undergoes glycosylation under mild Lewis acid catalysis with retention of configuration
Conditions	Glycosylation with TMSOTf as promoter, CH₂Cl₂, molecular sieves

Why This Matters

The ability to convert the azide into an activated trichloroacetimidate donor enables convergent assembly of complex glycosphingolipids without compromising the stereochemical integrity of the lactose core, essential for producing probes and standards for glycolipid research.

• [1] Schmidt, R. R., & Zimmermann, P. (1988). Synthesis of d-ribo- and l-lyxo-phytosphingosine: Transformation into the corresponding lactosyl-ceramides. Carbohydrate Research, 174, 169-179. View Source

Key Applications of Hepta-O-acetyl-β-lactosyl azide

β-Lactosylceramide Analog & GSL Probe Synthesis

The compound's demonstrated utility as a trichloroacetimidate donor precursor enables the stereoselective synthesis of β-lactosylceramide analogs [1]. The retained β-configuration is essential for producing biologically accurate GSL probes used in studying membrane microdomains and cellular signaling [1].

Multivalent Lactoside Clusters via Telomerization

Following reduction of the azide and N-acryloylation, the compound serves as a monomer (taxogen) in telomerization reactions to generate clustered lactosides of defined size (1-6 residues) [2]. These clusters are invaluable for probing carbohydrate-lectin interactions with enhanced avidity [2].

Triazole-Linked Neoglycoconjugate Libraries

The faster reaction kinetics of the acetyl-protected azide in CuAAC (approx. 3 hours) compared to benzoylated analogs makes it the preferred building block for generating diverse glycoconjugate libraries. This kinetic advantage directly supports high-throughput screening applications in glycomics and drug discovery .

Convergent Oligosaccharide Assembly

The orthogonal stability of the acetyl protecting groups relative to the anomeric azide [3] permits iterative Zemplén deprotection and glycosylation cycles. This enables the convergent synthesis of complex oligosaccharides such as Lewis(x) antigens and poly-N-acetyllactosamine (poly-LacNAc) chains [3].

Application

Selection Property

Validation Focus

β-Lactosylceramide analog & GSL probe synthesis

Trichloroacetimidate donor stability with retained β-configuration

Stereoselective glycosylation outcome and ceramide analog fidelity

Multivalent lactoside clusters via telomerization

Azide-to-acrylamide conversion for polymerization

Cluster size distribution and lectin binding avidity

Triazole-linked neoglycoconjugate libraries

Rapid CuAAC kinetics due to acetyl protection

Reaction completion time and conjugate diversity

Convergent oligosaccharide assembly (e.g., Lewis(x), poly-LacNAc)

Orthogonal acetyl protection tolerant to iterative deprotection

Sequential Zemplén deprotection and glycosylation fidelity

• [1] Schmidt, R. R., & Zimmermann, P. (1988). Synthesis of d-ribo- and l-lyxo-phytosphingosine: Transformation into the corresponding lactosyl-ceramides. Carbohydrate Research, 174, 169-179. View Source
• [2] Roy, R. (1994). Syntheses of clustered lactosides by telomerization. Methods in Enzymology, 242, 277-293. View Source
• [3] Bröder, W., & Kunz, H. (1997). Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. Bioorganic & Medicinal Chemistry, 5(1), 1-19. View Source